Cas no 14769-29-0 (Serine,N-[(phenylmethoxy)carbonyl]glycyl-O-ethyl-3-oxo-, ethyl ester (9CI))

• Product name: Serine,N-[(phenylmethoxy)carbonyl]glycyl-O-ethyl-3-oxo-, ethyl ester (9CI)
• CAS No: 14769-29-0
• MF: C₁₇H₂₂N₂O₇
• MW: 366.365785121918
• CID: 233406
• PubChem ID: 224694

Serine,N-[(phenylmethoxy)carbonyl]glycyl-O-ethyl-3-oxo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Serine,N-[(phenylmethoxy)carbonyl]glycyl-O-ethyl-3-oxo-, ethyl ester (9CI)
• [(N-benzyloxycarbonyl-glycyl)-amino]-malonic acid diethyl ester
• C-Benzyloxycarbonyl-acetimidsaeure-aethylester
• Cbo-glycyl-aminomalonsaeurediethylester
• CTK2C1740
• diethyl 2-[[N-(benzyloxycarbonyl)glycyl]amino]malonate
• ethyl N-[(benzyloxy)carbonyl]glycyl-O-ethyl-3-oxoserinate
• malonomonoimidic acid-1-ethyl ester-3-benzyl ester
• Malonomonoimidsaeure-1-aethylester-3-benzylester
• Propanoic acid, 3-ethoxy-3-imino-, phenylmethyl ester
• 2-{[(Benzyloxy)(hydroxy)methylidene]amino}-N-(1,3-diethoxy-1,3-dioxopropan-2-yl)ethanimidic acid
• NSC-13400
• BQGHTCXNIKVHBX-UHFFFAOYSA-N
• DTXSID60933188
• NSC13400
• SCHEMBL10531968
• 14769-29-0

• Inchi： InChI=1S/C17H22N2O7/c1-3-24-15(21)14(16(22)25-4-2)19-13(20)10-18-17(23)26-11-12-8-6-5-7-9-12/h5-9,14H,3-4,10-11H2,1-2H3,(H,18,23)(H,19,20)
• InChI Key： BQGHTCXNIKVHBX-UHFFFAOYSA-N
• SMILES： CCOC(C(C(OCC)=O)NC(CNC(OCC1=CC=CC=C1)=O)=O)=O

Computed Properties

• Exact Mass: 366.14276
• Monoisotopic Mass: 366.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.236
• Boiling Point: 535.4°Cat760mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.519
• PSA: 120.03
• LogP: 1.30560